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Compound of Interest

Compound Name: Allyl acrylate

Cat. No.: B1265458

For Researchers, Scientists, and Drug Development Professionals

Allyl acrylate is a highly reactive, clear, and colorless liquid utilized as a monomer in the
production of polymers and as a raw material in the manufacturing of various industrial
products, including adhesives and coatings.[1] Its utility in specialized applications, however, is
matched by its significant health and safety risks. This technical guide provides an in-depth
overview of the critical safety considerations, handling protocols, and emergency procedures
necessary for the safe use of allyl acrylate in a laboratory and research setting.

Physicochemical and Hazard Profile

A thorough understanding of the inherent properties of allyl acrylate is fundamental to its safe
handling. It is a flammable liquid and vapor with a pungent odor.[1][2] The compound is prone
to hazardous polymerization, especially when heated or exposed to radical initiators or
ultraviolet light.[1][3] Furthermore, it can form explosive peroxides upon exposure to air.[4]

Table 1: Physicochemical Properties of Allyl Acrylate
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Property Value Source(s)
Chemical Formula CeHsO2 [5]
Molecular Weight 112.13 g/mol [5]
CAS Number 999-55-3 [1]
Appearance Clear, colorless liquid [1][5]
Odor Pungent, fruity [1]
Boiling Point 122-124 °C (252-255 °F) at -
760 mmHg

Flash Point <21 °C (<69 °F) [5]
Density 0.9441 g/cm3 [5]
Water Solubility 1to 5 mg/mL at 18 °C (64 °F) [5]
Vapor Pressure 13.6 mmHg at 25°C [6]

| Reactivity | Prone to polymerization. Incompatible with strong oxidizing agents, acids, and
bases.[1] May form explosive peroxides.[4] |

Toxicological Data

Allyl acrylate poses severe acute toxicity risks through multiple exposure routes. It is classified
as fatal if inhaled, toxic in contact with skin, and harmful if swallowed.[7][8] It is also a potent
irritant to the skin, eyes, and respiratory system, and is a known lachrymator (a substance that
causes tearing).[2][3]

Table 2: Acute Toxicity of Allyl Acrylate
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Metric Species Route Value Source(s)

LDLo (Lowest
published lethal Rat Oral 500 mgl/kg [3]
dose)

LCso (Median
152 ppm (4

lethal Rat Inhalation [3]
) hours)
concentration)

Category 3: Toxic

GHS _ _
o - Dermal in contact with [7]
Classification )
skin
Category 2:
GHS o .
o - Skin Irritation Causes skin [7]
Classification o
irritation

| GHS Classification | - | Eye Irritation | Category 2: Causes serious eye irritation |[7] |

Experimental Protocols for Safety Assessment

The toxicological data presented are typically determined through standardized testing
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD). These guidelines provide a framework for assessing the safety of
chemicals.

OECD Guideline 402: Acute Dermal Toxicity

This guideline assesses the adverse effects occurring from a short-term dermal exposure to a
substance.[9][10]

Methodology:
e Animal Selection: Healthy, young adult albino rabbits are typically used.[11]

o Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of
the trunk of the animals.[12]
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o Application: The test substance is applied uniformly over an area of approximately 10% of
the total body surface. The area is then covered with a porous gauze dressing and non-
irritating tape.[12]

o Exposure: The exposure period is 24 hours.[13]

o Observation: After exposure, the residual test substance is removed. Animals are observed
for signs of toxicity for at least 14 days. Observations include changes in skin, fur, eyes, and
general behavior. Body weight is recorded weekly.[13]

o Endpoint: The primary endpoint is the determination of the LD50 (median lethal dose), the
statistically derived single dose expected to cause death in 50% of the treated animals.[13]

OECD Guideline 403: Acute Inhalation Toxicity

This guideline determines the health hazards associated with a single, short-term exposure to
a substance via inhalation.[14][15]

Methodology:
o Animal Selection: Healthy, young adult rats are the preferred species.[15]

e Exposure System: A dynamic airflow inhalation exposure system is used to maintain a
precisely controlled and measurable atmosphere containing the test article (as a gas, vapor,
or aerosol).[14]

o Exposure Conditions: Animals are typically exposed for a 4-hour period to one or more
concentrations of the test substance.[14][16]

o Observation: Following exposure, the animals are observed for at least 14 days.[14][16]
Monitoring includes mortality, clinical signs of toxicity (e.g., respiratory distress, behavioral
changes), and body weight fluctuations.[14]

o Endpoint: The study is used to estimate the median lethal concentration (LCso). A full
necropsy of all animals is performed at the end of the study to evaluate pathological
changes.[14]
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OECD Guideline 404: Acute Dermal Irritation/Corrosion

This test evaluates the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.[6][11]

Methodology:
» Animal Selection: A single albino rabbit is used for the initial test.[11]

o Application: A small patch (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied
to a small area of clipped skin and covered with a gauze patch.[11]

e Exposure: The standard exposure period is 4 hours.[11]

o Observation: After patch removal, the skin is examined for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours.[6] If effects persist, observations may continue for up to
14 days to assess reversibility.[6][11]

e Scoring: Skin reactions are scored based on a standardized grading system. If a corrosive
effect is observed at any stage, the test is terminated immediately.[6]

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to assess the potential of a substance to produce irritation or corrosion
when applied to the eye.[17][18]

Methodology:
e Animal Selection: The test is initially performed on a single albino rabbit.[17]

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye. The other eye remains untreated and serves as a control.[17]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[17]
Observations focus on the cornea, iris, and conjunctiva, and are scored according to a
standardized scale.
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o Endpoint: The test evaluates the severity and reversibility of any lesions. If a corrosive effect
is observed, no further testing is performed. If the initial test shows irritation, a confirmatory
test on up to two more animals may be conducted.[17] The use of analgesics and
anesthetics to minimize animal distress is strongly recommended.[2]

Safe Handling and Storage

Given its hazardous properties, strict protocols for handling and storage are mandatory.

» Ventilation: Always handle allyl acrylate in a well-ventilated area, preferably within a certified
chemical fume hood.[2][19]

e Ignition Sources: It is a flammable liquid. Keep away from heat, sparks, open flames, and
other ignition sources. Use non-sparking tools and take precautionary measures against
static discharge.[2][19]

o Storage: Store in a cool, dry, and well-ventilated place, away from direct sunlight and
incompatible materials.[3][16] Containers should be tightly closed.[2][19] Refrigerated
storage is recommended.[3]

o Personal Protective Equipment (PPE): A comprehensive PPE strategy is essential.

o Respiratory Protection: A NIOSH-approved full-face chemical cartridge respirator with
organic vapor cartridges is recommended. If a full-face respirator is not available, a half-
face respirator with appropriate cartridges combined with airtight goggles can be used,
though it offers a lower level of protection.[20]

o Hand Protection: Wear appropriate chemical-resistant gloves, such as neoprene or nitrile
rubber.[16]

o Eye Protection: Chemical safety goggles are required. Do not wear contact lenses.[16]

o Skin and Body Protection: Wear a lab coat, closed-toe shoes, and additional protective
clothing as necessary to prevent skin contact.[16]

o Hygiene: Do not eat, drink, or smoke in areas where allyl acrylate is handled. Wash hands
thoroughly after handling.[18]
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Emergency Procedures
Rapid and appropriate responses to spills and exposures are critical to minimizing harm.

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the affected
skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[7][19]

e In Case of Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at
least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical attention.[16][19]

¢ In Case of Inhalation: Remove the person to fresh air and keep them comfortable for
breathing. If breathing is difficult or has stopped, provide artificial respiration. Seek
immediate medical attention.[7][19]

e In Case of Ingestion: Do NOT induce vomiting. Rinse mouth. Call a physician or poison
control center immediately.[7][19]

Spill Response
» Small Spills:

o

Evacuate personnel from the immediate area.
o Remove all sources of ignition.[2]
o Ensure adequate ventilation.

o Wearing appropriate PPE, use an inert absorbent material (like absorbent paper,
vermiculite, or sand) to soak up the spill.[2][3]

o Collect the contaminated material and place it in a sealed, vapor-tight plastic bag or other
suitable closed container for disposal.[2][3]

o Wash the spill area with alcohol followed by a strong soap and water solution.[3]

o Do not re-enter the area until it has been verified as clean by a safety officer.[3]
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e Large Spills:

o Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[3]

o Evacuate all personnel from the area.

o Contact your institution's emergency response team or local fire department immediately.
Waste Disposal
Allyl acrylate and any contaminated materials are considered hazardous waste.

» Dispose of waste in accordance with all applicable local, regional, and national regulations.
[2][19]

o Contaminated packaging and absorbent materials must be handled as hazardous waste and
disposed of in a suitable, labeled container.[2] Do not flush to sewer systems.[2]

Visualized Workflows

The following diagrams illustrate key logical workflows for handling allyl acrylate safely.
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Workflow for Toxicity Assessment of a Novel Chemical

Step 1: In-Silico & In-Vitro Analysis

Literature & Data Review
(QSAR, Existing Data)

Insufficient Data

In-Vitro / Ex-Vivo Testing
(e.g., Skin Corrosion, Eye Irritation Assays)

Proceed if In-Vitro is Negative/Inconclusive

Step 2: In-Vivcv Dermal Assessment (OECD 404/402)

Acute Dermal Irritation/Corrosion
(OECD 404)

jlf Not Corrosive
Acute Dermal Toxicity Predicts Eye Corrosion?
(OECD 402) If NO, proceed
£

Characterize all exposure routes

Step 3: }Q-Vivo Systemic & Ocular Assessment

Acute Inhalation Toxicity Acute Eye Irritation
(OECD 403) (OECD 405)

L. Hazarc

GHS Classification &

Safety Data Sheet (SDS) Generation

Click to download full resolution via product page

Logical workflow for chemical toxicity assessment.
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Emergency Response Protocol: Allyl Acrylate Exposure

Exposure Event Occurs

Immedia}'e Actions

Ensure Scene Safety
(Remove victim from source if safe)

:

Alert Nearby Personnel

o identify Exposure Type .'.Identify Exposure Type.l Identify Exposure Type. " . Identify Exposure Type
S Exposure Route Specific First Aid "o,
y | 4 A | A
SKIN CONTACT EYE CONTACT INHALATION INGESTION
Remove contaminated clothing. Flush eyes for 15+ min. Move to fresh air. Rinse mouth.
Flush with water for 15+ min. Remove contact lenses. Provide artificial respiration if needed. Do NOT induce vomiting.

Seek IMMEDIATE Medical Attention

Provide SDS to Medical Personnel
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Click to download full resolution via product page

Logical flow for responding to an exposure event.
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Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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